Cas no 90361-55-0 (5-Oxazolol,4-methyl-2-phenyl-)

• Product Name: 5-Oxazolol,4-methyl-2-phenyl-
• CAS No: 90361-55-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD02179432
• CID: 803152
• PubChem ID: 495826
• Update Time: 2025-09-27

5-Oxazolol,4-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolol,4-methyl-2-phenyl-
• 4-METHYL-2-PHENYL-2-OXAZOLINE-5-ONE
• MFCD02179432
• M59390
• EN300-8093603
• AKOS006345464
• 4-Methyl-2-phenyl-4H-oxazol-5-on
• NCI60_024377
• HHPTWKXNGPGQJH-UHFFFAOYSA-N
• NSC669719
• 4-methyl-2-phenyloxazol-5(4H)-one
• 4-Methyl-2-phenyl-1,3-oxazol-5(4H)-one
• 4-methyl-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
• 2-phenyl-4-methyloxazolin-5-one
• A909029
• DTXSID40920435
• 4-Methyl-2-phenyl-4H-oxazol-5-one
• FS-1288
• NSC-669719
• FT-0642165
• 13302-43-7
• 4-methyl-2-phenyl-4H-1,3-oxazol-5-one
• 90361-55-0
• CS-0172201
• CHEMBL1994262
• SCHEMBL3379728
• 5(4H)-Oxazolone, 4-methyl-2-phenyl-
• 4-Methyl-2-phenyl-1,3-oxazol-5(4H)-one #
• 5(4H)-Oxazolone,4-methyl-2-phenyl-
• AC-6419

• MDL： MFCD02179432
• Inchi： 1S/C10H9NO2/c1-7-10(12)13-9(11-7)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： HHPTWKXNGPGQJH-UHFFFAOYSA-N
• SMILES： O1C(C(C)N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives